Cas no 1249625-07-7 (4-(chloromethyl)-1-(3,5-difluorophenyl)-1h-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(3,5-difluorophenyl)-1h-1,2,3-triazole
• CAS No: 1249625-07-7
• MF: C₉H₆ClF₂N₃
• MW: 229.613847255707
• CID: 5558679
• Update Time: 2025-05-19

4-(chloromethyl)-1-(3,5-difluorophenyl)-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(3,5-difluorophenyl)-1h-1,2,3-triazole

• Inchi： 1S/C9H6ClF2N3/c10-4-8-5-15(14-13-8)9-2-6(11)1-7(12)3-9/h1-3,5H,4H2
• InChI Key： RBXAZBNEAZJVLQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=CC(F)=C2)C=C(CCl)N=N1

Additional information on 4-(chloromethyl)-1-(3,5-difluorophenyl)-1h-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole (CAS No. 1249625-07-7)

4-(Chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole (CAS No. 1249625-07-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound, characterized by its unique triazole core and difluorophenyl moiety, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a reactive chloromethyl group, allows for further functionalization, making it a valuable intermediate in organic synthesis.

The growing interest in 1,2,3-triazole derivatives, such as 4-(chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole, is driven by their broad applications in drug discovery and development. Researchers are particularly intrigued by the compound's potential role in designing kinase inhibitors, antimicrobial agents, and fluorescent probes. The presence of fluorine atoms in the difluorophenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical properties for pharmaceutical applications. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

In addition to its pharmaceutical relevance, 4-(chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole is also explored in materials science. Its ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), makes it a promising candidate for polymer modification and surface functionalization. This aligns with the increasing demand for smart materials and bio-compatible coatings in industries ranging from electronics to biomedical engineering.

From an environmental perspective, the compound's chloromethyl group offers opportunities for sustainable chemistry applications. Recent studies highlight its utility in green synthesis protocols, where it can be used to generate eco-friendly intermediates with minimal waste. This resonates with the global push toward sustainable development and the reduction of hazardous byproducts in chemical manufacturing.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 4-(chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole is essential. Computational modeling and QSAR studies have provided insights into how modifications to the triazole ring or the difluorophenyl group can influence biological activity. These findings are particularly relevant in the context of AI-driven drug discovery, where machine learning algorithms are used to predict compound efficacy and toxicity.

In summary, 4-(chloromethyl)-1-(3,5-difluorophenyl)-1H-1,2,3-triazole (CAS No. 1249625-07-7) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug design, polymer chemistry, and green synthesis. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.